Cas no 1428357-78-1 (2-phenyl-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}butanamide)

• Product Name: 2-phenyl-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}butanamide
• CAS No: 1428357-78-1
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 6442220
• Update Time: 2025-10-28

2-phenyl-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}butanamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}butanamide
• 2-phenyl-N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]butanamide

• Inchi： 1S/C18H20N4OS/c1-2-16(14-7-4-3-5-8-14)17(23)19-11-9-15-13-24-18(21-15)22-12-6-10-20-22/h3-8,10,12-13,16H,2,9,11H2,1H3,(H,19,23)
• InChI Key： BNXYXMGXYSONRX-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(N2C=CC=N2)=N1)(=O)C(C1=CC=CC=C1)CC

Additional information on 2-phenyl-N-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}butanamide

Compound CAS No. 1428357-78-1: 2-Phenyl-N-{2-[2-(1H-Pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}butanamide

The compound with CAS No. 1428357-78-1, known as 2-phenyl-N-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}butanamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule incorporates a pyrazole ring, a thiazole ring, and a butanamide group, making it a versatile candidate for various biological applications.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazoles and thiazoles in medicinal chemistry. These rings are known for their ability to interact with various biological targets, such as enzymes and receptors, making them valuable in the design of bioactive molecules. The presence of these rings in the structure of CAS No. 1428357-78-1 suggests that this compound may exhibit potent biological activity, particularly in areas such as anti-inflammatory, anti-cancer, and neuroprotective therapies.

One of the key aspects of this compound is its butanamide group, which plays a crucial role in enhancing its pharmacokinetic properties. The amide group is known to improve solubility and stability, which are essential for drug delivery. Additionally, the phenyl group attached to the molecule contributes to its lipophilicity, potentially increasing its ability to cross cellular membranes and interact with target sites effectively.

Recent research has focused on the synthesis and characterization of similar compounds to explore their therapeutic potential further. For instance, studies have shown that analogs of this compound exhibit selective inhibition against certain enzymes involved in inflammatory pathways. This indicates that CAS No. 1428357-78-1 could be a promising lead compound for developing novel anti-inflammatory agents.

The structural complexity of this molecule also makes it an excellent candidate for exploring its interactions with protein targets using advanced computational techniques. Molecular docking studies have revealed that the pyrazole and thiazole rings can form critical hydrogen bonds and π–π interactions with key residues in target proteins. These findings underscore the importance of rational drug design in optimizing the bioactivity of such compounds.

In addition to its pharmacological potential, the synthesis of CAS No. 1428357-78-1 represents a significant achievement in organic chemistry. The construction of such a complex molecule involves multi-step reactions requiring precise control over stereochemistry and regioselectivity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of such syntheses.

The application of this compound extends beyond traditional pharmaceuticals. Its unique properties make it a potential candidate for use in agrochemicals and biotechnological applications. For example, preliminary studies suggest that it may exhibit pesticidal activity by targeting specific enzymes involved in insect metabolism.

Looking ahead, the development of CAS No. 1428357-78-1 into a clinically relevant drug will require extensive preclinical testing to evaluate its safety, efficacy, and pharmacokinetics. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate this process and bring this promising compound closer to clinical trials.

In conclusion, CAS No. 1428357-78-1 represents a cutting-edge advancement in medicinal chemistry with vast potential across multiple therapeutic areas. Its unique structure, incorporating pyrazole, thiazole, and butanamide groups, positions it as a valuable asset in drug discovery pipelines. With ongoing research and development efforts, this compound holds the promise of contributing significantly to improving human health and well-being.